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Compound of Interest

Compound Name: 2-Chloro-5-iodothiophene

Cat. No.: B1601333

An In-Depth Technical Guide to the Safe Handling of 2-Chloro-5-iodothiophene

This guide serves as an essential technical resource for researchers, scientists, and drug
development professionals working with 2-Chloro-5-iodothiophene (CAS No. 28712-49-4).
Moving beyond a standard Material Safety Data Sheet (MSDS), this document provides in-
depth analysis, field-proven insights, and self-validating protocols to ensure the highest
standards of laboratory safety and experimental integrity. Here, we delve into the causality
behind safety protocols, grounded in the physicochemical properties and toxicological profile of
this halogenated aromatic compound.

Core Chemical Identity and Physicochemical Profile

2-Chloro-5-iodothiophene is a halogenated heterocyclic compound utilized as a building
block in the synthesis of various pharmaceutical and pesticidal agents.[1] Its dual halogenation
(chlorine and iodine) on the thiophene ring presents specific reactivity and safety
considerations that must be thoroughly understood and managed.

Chemical Structure and ldentification

The unique arrangement of substituents on the thiophene core dictates its chemical behavior
and potential hazards.

Caption: Molecular structure of 2-Chloro-5-iodothiophene.
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Key Physicochemical Data

The following table summarizes the essential physical and chemical properties of 2-Chloro-5-
iodothiophene. This data is critical for designing appropriate storage, handling, and
emergency response procedures.

Property Value Source
CAS Number 28712-49-4 [1][21[3]
Molecular Formula CaH2CIIS [1112]
Molecular Weight 244.48 g/mol [1][2]
Synonyms Thiophene, 2-chloro-5-iodo- [2][3]
Boiling Point 210.7 °C [1]

Hazard Identification and Toxicological Insights

While specific toxicological data for 2-Chloro-5-iodothiophene is not extensively detailed in all
safety documents, its classification as a halogenated aromatic compound warrants a high
degree of caution.[4] Analogous compounds exhibit significant hazards, and it is prudent to
assume this compound shares a similar profile.

Assumed Primary Hazards:

» Acute Toxicity: Likely harmful if swallowed, in contact with skin, or if inhaled.[4]

» Skin and Eye Irritation: Expected to cause skin irritation and serious eye irritation.[5]

o Respiratory Irritation: May cause respiratory irritation upon inhalation of vapors or mists.[6]

The mechanism of toxicity for related compounds can involve the inhibition of critical enzymes
like acetylcholinesterase, which can lead to severe neurological effects.[1] Therefore,
minimizing all routes of exposure is paramount.
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Comprehensive Risk Management and Handling
Protocols

A multi-layered approach to risk management, combining engineering controls, personal
protective equipment, and stringent operational protocols, is mandatory.

Engineering Controls: The First Line of Defense

The primary objective of engineering controls is to contain the chemical at the source,
preventing its release into the work environment.

e Chemical Fume Hood: All handling of 2-Chloro-5-iodothiophene must be conducted within
a certified chemical fume hood to control vapor and aerosol exposure.[4]

¢ Ventilation: The laboratory must be well-ventilated to prevent the accumulation of fugitive
emissions.[2][7]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible and
located close to the workstation.[8]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier

PPE is essential to protect personnel from chemical exposure in the event of a containment
breach. The selection of appropriate PPE must be based on the potential hazards and routes of
exposure.[9][10]
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Body Part

Recommended PPE

Rationale and
Specifications

Hands

Chemical-resistant gloves
(Butyl rubber or Viton®

recommended).[4]

Halogenated aromatic
compounds can degrade
common glove materials like
nitrile.[4] Always inspect gloves
before use and practice proper
removal techniques to avoid

skin contact.[11]

Eyes/Face

Safety goggles with side-
shields or a full-face shield.[10]
[12]

Standard safety glasses are
insufficient. Chemical splash
goggles conforming to ANSI
Z87.1 or EN 166 are required
to prevent splashes from
reaching the eyes.[12][13] A
face shield is necessary when
there is a significant splash
risk.[12]

Body

Flame-retardant lab coat and a

chemical-resistant apron.[4]

A fully buttoned lab coat
provides a primary barrier. An
apron adds a layer of
protection against spills and

splashes.[4]

Respiratory

NIOSH-approved respirator (if

necessary).

A respirator is required if
engineering controls are
insufficient or during a large
spill.[12][14] The type (e.g., air-
purifying with organic vapor
cartridge) should be selected
based on a formal risk

assessment.[8]

Safe Handling and Storage Workflow
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Adherence to a systematic workflow is crucial for minimizing risk during routine handling and
storage.

Start: Prepare for Handling

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

(2. Verify Fume Hood Functionalitya

:

@. Retrieve Chemical from Storagca

:

[4. Perform Experimeng

in Fume Hood

:

E—S. Decontaminate Glasswarea

and Surfaces

6. Dispose of Waste in
Designated Hazardous Waste Container

:

7. Return Chemical to Storage
(Tightly Closed Container)

8. Doff and Dispose of PPE
(Gloves First)

@. Wash Hands Thoroughl)a

End: Procedure Complete
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Click to download full resolution via product page
Caption: Standard workflow for safely handling 2-Chloro-5-iodothiophene.
Storage Requirements:
o Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][13][15]
o Keep away from heat, sparks, open flames, and other sources of ignition.[6][8][15]

o Store separately from incompatible materials such as strong oxidizing agents and strong
bases.[8][15]

Emergency Response Protocols

Immediate and correct action during an emergency can significantly mitigate harm to personnel
and the environment.

First-Aid Measures: Immediate Response to Exposure

The following protocols should be initiated immediately while seeking professional medical
attention.[7] Ensure medical personnel are aware of the chemical involved.[7]
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Exposure Route

First-Aid Protocol

Causality and Critical
Considerations

Inhalation

1. Move the victim to fresh air
immediately.[2][16] 2. If
breathing is difficult, administer
oxygen.[2] 3. If breathing has
stopped, perform artificial
respiration.[2][16] 4. Seek
immediate medical attention.

[2]

Rapid removal from the
contaminated atmosphere is
crucial to prevent further
absorption and potential

respiratory distress.

Skin Contact

1. Immediately remove all
contaminated clothing.[2][16]
2. Wash the affected skin with
soap and plenty of water for at
least 15 minutes.[2][16][17] 3.
Seek medical attention if

irritation persists.[16]

Prompt and thorough washing
is necessary to remove the
chemical and minimize skin

irritation or absorption.[16]

Eye Contact

1. Immediately flush eyes with
copious amounts of water for
at least 15 minutes,
occasionally lifting the upper
and lower eyelids.[2][8][17] 2.
Remove contact lenses if
present and easy to do.[11] 3.
Seek immediate medical
attention from an

ophthalmologist.[11]

Extensive irrigation is required
to ensure the chemical is
completely removed from the
eye surface and under the
eyelids to prevent severe
damage.[17]

Ingestion

1. Rinse mouth thoroughly with
water.[11] 2. Do NOT induce
vomiting.[2] 3. Never give
anything by mouth to an
unconscious person.[2] 4. Call
a physician or Poison Control

Center immediately.[2][17]

Inducing vomiting can cause
aspiration of the chemical into
the lungs, leading to further
damage. Immediate
professional medical advice is
critical.[17]
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Accidental Release Measures

In the event of a spill, a calm and systematic response is required to ensure safety and
effective cleanup.

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[11]
e Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

» Contain: Prevent the spill from spreading and entering drains.[11] Cover drains if necessary.
[6][11]

e Absorb: Use an inert, non-combustible absorbent material (e.g., sand, Chemizorb®) to soak
up the spill.[8][11]

¢ Collect: Using non-sparking tools, carefully collect the absorbed material and place it into a
suitable, labeled container for hazardous waste disposal.[7][8]

o Decontaminate: Clean the spill area thoroughly.

o Report: Report the incident according to your institution's safety protocols.

Fire-Fighting Measures

This section outlines the necessary procedures for extinguishing a fire involving 2-Chloro-5-
iodothiophene.[18][19]

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[2][8] A water spray may be used to cool containers.[15]

o Specific Hazards: Combustion may produce hazardous and toxic gases, including carbon
oxides (CO, COz), sulfur oxides, and hydrogen iodide.[15] Vapors may be heavier than air
and could travel to an ignition source and flash back.[6][8]

¢ Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) in pressure-demand mode (MSHA/NIOSH approved).[2][6][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 2-chloro-5-iodothiophene | 28712-49-4 | DBA71249 [biosynth.com]

. 2-Chloro-5-iodothiophene - Safety Data Sheet [chemicalbook.com]

. 2-Chloro-5-lodothiophene | CAS 28712-49-4 | Chemical-Suppliers [chemical-suppliers.eu]
. benchchem.com [benchchem.com]

. fishersci.com [fishersci.com]

. merckmillipore.com [merckmillipore.com]

. assets.thermofisher.cn [assets.thermofisher.cn]

. fishersci.com [fishersci.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
¢ 10. hazmatschool.com [hazmatschool.com]
e 11. sigmaaldrich.com [sigmaaldrich.com]

e 12. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

e 13. echemi.com [echemi.com]

e 14. uwaterloo.ca [uwaterloo.ca]

e 15. fishersci.com [fishersci.com]

e 16. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

e 17. CCOHS: First Aid for Chemical Exposures [ccohs.ca]

e 18. cdp.dhs.gov [cdp.dhs.gov]

e 19. REACH, 5., SECTION 5: Firefighting measures :: ReachOnline [reachonline.eu]

 To cite this document: BenchChem. [2-Chloro-5-iodothiophene material safety data sheet
(MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1601333?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/DBA71249/28712-49-4-2-chloro-5-iodothiophene
https://www.chemicalbook.com/msds/2-chloro-5-iodothiophene.htm
http://www.chemical-suppliers.eu/enp/chloro-iodothiophene-PX208725
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloromethyl_5_fluorothiophene.pdf
https://www.fishersci.com/store/msds?partNumber=AC352160250&countryCode=US&language=en
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-KR-Site/ko_KR/-/KRW/ShowDocument-File?ProductSKU=MDA_CHEM-841746&DocumentType=MSD&DocumentId=841746_SDS_CY_EN.PDF&DocumentUID=681297&Language=EN&Country=CY&Origin=PDP
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10390&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC168260250&countryCode=US&language=en
https://chemm.hhs.gov/ppe.htm
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.sigmaaldrich.com/TW/en/sds/aldrich/t31801?userType=undefined
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.echemi.com/sds/2-acetyl-5-chlorothiophene-pid_Rock11706.html
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/thiophene.pdf
https://www.fishersci.com/store/msds?partNumber=AC187880100&productDescription=2-IODOTHIOPHENE+98%2B%25+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.ccohs.ca/oshanswers/chemicals/firstaid.html
https://cdp.dhs.gov/shared/se/courses/default/AWR-358%20dL%20040921/groups/149.html
https://reachonline.eu/reach/en/annex-ii-5.html
https://www.benchchem.com/product/b1601333#2-chloro-5-iodothiophene-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1601333#2-chloro-5-iodothiophene-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1601333#2-chloro-5-iodothiophene-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1601333#2-chloro-5-iodothiophene-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1601333#2-chloro-5-iodothiophene-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1601333?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

